(1S,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid

• IUPAC Name: (1S,3R)-3-fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H20FNO4/c1-11(2,3)18-10(17)14-7-12(13)5-4-8(6-12)9(15)16/h8H,4-7H2,1-3H3,(H,14,17)(H,15,16)/t8-,12+/m0/s1
• InChI Key: CHOOWEMZXCWWMZ-QPUJVOFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CCC(C1)C(=O)O)F
• Isomeric SMILES: CC(C)(C)OC(=O)NC[C@]1(CC[C@@H](C1)C(=O)O)F
• Molecular Formula: C12H20FNO4
• Molecular Weight: 261.29 g/mol
• CAS No.: 2343963-84-6

Description

The compound (1S,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid is a fluorinated cyclopentane derivative featuring a tert-butoxycarbonyl (Boc)-protected amino methyl group at the 3-position and a carboxylic acid at the 1-position. Its stereochemistry (1S,3R) is critical for its physicochemical and biological properties. The Boc group serves as a protective moiety for the amine, making the compound a likely intermediate in peptide or small-molecule synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	XLogP3	Hydrogen Bond Donors/Acceptors
(1S,3R)-3-Fluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopentane-1-carboxylic acid (Target)	C₁₂H₁₉FNO₄	260.28*	-F, -CH₂Boc, -COOH	~2.1*	2 / 4
(1R,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid (Non-fluorinated analogue)	C₁₁H₁₉NO₄	229.27	-CH₂Boc, -COOH	1.4	2 / 4
(1R,3S)-3-Fluorocyclopentane-1-carboxylic acid (Simpler fluorinated analogue)	C₆H₉FO₂	132.14	-F, -COOH	0.9*	1 / 2
(3S)-3-((tert-Butoxycarbonyl)amino)-4-(difluoromethylenyl)-1-(phenylselanyl)cyclopentane-1-carboxylic acid	C₁₈H₂₁F₂NO₄Se	433.32	-Boc, -CF₂, -SePh, -COOH	3.8*	1 / 4

Key Observations:

Fluorine Impact: The target compound’s fluorine atom increases molecular weight by ~19 g/mol compared to its non-fluorinated analogue (229.27 vs. 260.28 g/mol) and enhances electronegativity, which may lower the pKa of the carboxylic acid group . In contrast, the difluoromethylenyl group in ’s compound introduces two fluorine atoms, further increasing hydrophobicity (XLogP3 = 3.8 vs. ~2.1 for the target) .

Boc-Protected Amino Group: Both the target and its non-fluorinated analogue share the Boc group, contributing to higher molecular weight and lipophilicity compared to simpler fluorinated carboxylic acids (e.g., XLogP3 = 1.4 vs. 0.9) .

Stereochemical Considerations :

• The (1S,3R) configuration distinguishes the target from ’s (1R,3S)-3-(isopropyl)-Boc-protected compound, where stereochemistry influences synthetic routes and biological activity .

Key Observations:

• Fluorination strategies (e.g., electrophilic agents) are critical for introducing fluorine into the cyclopentane ring, as seen in related compounds .
• The Boc group is consistently introduced via tert-butoxycarbonyl anhydride under basic conditions, ensuring amine protection during synthesis .

Spectral Data and Structural Confirmation

• ¹⁹F NMR : The target’s single fluorine atom would likely resonate near −88 to −91 ppm (cf. ’s difluoromethylenyl group at −84 to −85 ppm) .
• ¹H NMR : The Boc group’s tert-butyl protons appear as a singlet near δ 1.35–1.42 ppm, consistent across analogues .
• MS : High-resolution mass spectrometry (HRMS) confirms molecular ions, e.g., [M+Na]+ at m/z 456.0498 for ’s compound .

Q & A

Q. What are the key considerations for synthesizing this compound while preserving its stereochemistry?

Methodological Answer: The synthesis of this compound requires precise control of stereochemistry at the 1S and 3R positions. Key steps include:

• Asymmetric induction : Use chiral auxiliaries or catalysts to ensure correct configuration during cyclopentane ring formation. For example, lithium hydroxide-mediated hydrolysis in methanol/water mixtures can retain stereochemical integrity during deprotection steps .
• Protecting groups : The tert-butoxycarbonyl (Boc) group on the amino moiety is critical to prevent unwanted side reactions. Deprotection with trifluoroacetic acid (TFA) in dichloromethane ensures selective removal without altering the fluorinated cyclopentane core .
• Reaction monitoring : Thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for tracking intermediate stereochemistry .

Q. How can researchers confirm the purity and structural integrity of this compound post-synthesis?

Methodological Answer:

• Analytical techniques :
  • NMR spectroscopy : ¹H, ¹³C, and ¹⁹F NMR are used to verify substituent positions and fluorine incorporation. For example, ¹⁹F NMR can detect fluorination at the 3-position (δ −88 to −91 ppm in DMSO-d₆) .
  • Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight (e.g., [M+Na]+ calculated for related analogs: 456.0502) .
  • HPLC/GC : Reverse-phase HPLC with UV detection ensures >95% purity, critical for biological assays .

Advanced Research Questions

Q. How can the coupling efficiency of the tert-butoxycarbonylamino group be optimized in this compound?

Methodological Answer:

• Reagent selection : Use Boc-protected intermediates with activating agents like HATU or EDCI to enhance coupling yields .
• Solvent optimization : Polar aprotic solvents (e.g., DMF or DCM) improve solubility of the Boc-protected amine during nucleophilic substitution .
• Kinetic studies : Monitor reaction progress via ¹H NMR to identify bottlenecks. For example, incomplete deprotection with TFA may require extended reaction times (4–6 hours at 0°C) .

Q. What in vitro assays are suitable for evaluating its anti-inflammatory potential?

Methodological Answer:

• Enzyme inhibition assays : Test inhibition of cyclooxygenase (COX-2) or lipoxygenase (LOX) using fluorometric assays. Compare IC₅₀ values with structurally similar compounds (e.g., 3-methoxy or 3-chloro analogs) .
• Receptor binding studies : Radioligand displacement assays (e.g., for TNF-α or IL-6 receptors) quantify binding affinity (Kd). Use HEK-293 cells transfected with target receptors .
• Cytokine profiling : ELISA-based measurement of IL-1β and IL-6 in LPS-stimulated macrophages .

Q. How does fluorination at the 3-position affect metabolic stability compared to non-fluorinated analogs?

Methodological Answer:

• In vitro stability assays :
  • Microsomal stability : Incubate with liver microsomes (human/rat) and quantify parent compound degradation via LC-MS. Fluorination typically reduces oxidative metabolism due to C-F bond strength .
  • Plasma stability : Monitor esterase-mediated hydrolysis of the carboxylic acid group. Fluorination may sterically hinder enzyme access, increasing half-life .
• Comparative pharmacokinetics : Administer fluorinated and non-fluorinated analogs in rodent models. Fluorinated derivatives often show higher AUC (area under the curve) and extended t₁/₂ .